Cas no 1522-46-9 (Ethyl 2-Isopropylacetoacetate)
Ethyl 2-Isopropylacetoacetate is a versatile ester commonly used as an intermediate in organic synthesis. Its structure, featuring both acetoacetate and isopropyl groups, makes it valuable for producing pharmaceuticals, agrochemicals, and specialty chemicals. The compound exhibits excellent reactivity in condensation and alkylation reactions, enabling efficient synthesis of heterocycles and complex molecules. Its stability under various conditions and compatibility with multiple reagents enhance its utility in industrial and laboratory settings. The ethyl ester group improves solubility in organic solvents, facilitating straightforward purification and handling. This compound is particularly favored for its role in synthesizing active pharmaceutical ingredients (APIs) and fine chemicals with high selectivity and yield.
Ethyl 2-Isopropylacetoacetate structure
Product Name:Ethyl 2-Isopropylacetoacetate
CAS No:1522-46-9
MF:C9H16O3
MW:172.221543312073
MDL:MFCD00042884
CID:41522
PubChem ID:253662477
Update Time:2025-05-27
Ethyl 2-Isopropylacetoacetate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2-acetyl-3-methylbutanoate
- Ethyl 2-isopropylacetoacetate
- Ethyl 2-Iso-Propylacetoacetate
- 2-Acetyl-3-methylbutyric Acid Ethyl Ester
- 2-Isopropylacetoacetic Acid Ethyl Ester
- ethyl 2-acetyl-3-methylbutyrate
- ethyl 2-isopropyl-3-oxobutanoate
- ethyl 2-iso-propyl-3-oxo-butyrate
- ethyl 3-methyl-2-acetylbutanoate
- ETHYL-ISO-PROPYLACETOACETATE
- Nsc18754
- ETHYL A-ISOPROPYLACETOACETATE
- ETHYL-ALPHA-ISOPROPYLACETOACETATE
- Isovaleric acid, a-acetyl, ethyl ester
- α-isopropylacetoacetic acid ethyl ester
- ghl.PD_Mitscher_leg0.994
- E1119
- NSC-241511
- NSC 18754
- 2-acetyl-3-methyl-butyric acid ethyl ester
- NSC-18754
- AKOS009157668
- Ethyl 2- acetyl-3-methylbutanoate
- FS-4240
- FT-0652418
- NS00044380
- J-008907
- NSC-25315
- 1522-46-9
- NSC-54978
- 152548-74-8
- Ethyl alpha-isopropylacetoacetate
- NSC241511
- Acetoacetic acid, 2-isopropyl-, ethyl ester
- NSC25315
- ethyl isopropylaceto-acetate
- Butanoic acid, 2-acetyl-3-methyl-, ethyl ester
- SCHEMBL1919905
- F21372
- CS-0216962
- NSC 54978
- Ethyl .alpha.-isopropylacetoacetate
- SY052922
- AI3-11197
- Ethyl 2-isopropylacetoacetate, technical, >=90% (GC)
- EINECS 216-192-6
- DTXSID60870882
- ethyl 2-acetyl-3-methyl-butanoate
- NSC54978
- MFCD00042884
- EN300-65034
- NSC 25315
- DB-063938
- STL185654
- DTXCID80818564
- Ethyl 2-Isopropylacetoacetate
-
- MDL： MFCD00042884
- Inchi： 1S/C9H16O3/c1-5-12-9(11)8(6(2)3)7(4)10/h6,8H,5H2,1-4H3
- InChI Key： DMIFFKCVURTPTG-UHFFFAOYSA-N
- SMILES： O(CC)C(C(C(C)=O)C(C)C)=O
Computed Properties
- Exact Mass: 172.11000
- Monoisotopic Mass: 172.109944368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 173
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- Density: 0.962 g/mL at 20 °C(lit.)
- Boiling Point: 202°C(lit.)
- Flash Point: Fahrenheit: 168.8 ° f < br / > Celsius: 76 ° C < br / >
- Refractive Index: n20/D 1.425
- PSA: 43.37000
- LogP: 1.41070
Ethyl 2-Isopropylacetoacetate Security Information
- Prompt：warning
- Hazard Statement： H227
- Warning Statement： P210-P280-P370+P378-P403+P235-P501
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： S23: do not breathe steam. S24/25: prevent skin and eye contact.
- Safety Instruction： S23; S24/25
- Safety Term：S23;S24/25
Ethyl 2-Isopropylacetoacetate Customs Data
- HS CODE：2918300090
- Customs Data：
China Customs Code:
2918300090Overview:
2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
Ethyl 2-Isopropylacetoacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E921580-1g |
Ethyl 2-Isopropylacetoacetate |
1522-46-9 | 1g |
$ 138.00 | 2023-09-07 | ||
| TRC | E921580-10g |
Ethyl 2-Isopropylacetoacetate |
1522-46-9 | 10g |
$ 580.00 | 2023-09-07 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | E858785-5g |
Ethyl 2-isopropylacetoacetate |
1522-46-9 | ≥98% | 5g |
￥510.00 | 2022-01-10 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 59280-25ML-F |
Ethyl 2-Isopropylacetoacetate |
1522-46-9 | ≥90% | 25ML |
￥1494.72 | 2022-02-24 | |
| Apollo Scientific | OR938251-1g |
Ethyl 2-acetyl-3-methylbutanoate |
1522-46-9 | 90% | 1g |
£70.00 | 2025-02-20 | |
| Apollo Scientific | OR938251-5g |
Ethyl 2-acetyl-3-methylbutanoate |
1522-46-9 | 90% | 5g |
£115.00 | 2025-02-20 | |
| Apollo Scientific | OR938251-25g |
Ethyl 2-acetyl-3-methylbutanoate |
1522-46-9 | 90% | 25g |
£300.00 | 2025-02-20 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | E858785-10g |
Ethyl 2-isopropylacetoacetate |
1522-46-9 | ≥98% | 10g |
￥990.00 | 2022-01-10 | |
| Chemenu | CM308867-5g |
Ethyl 2-acetyl-3-methylbutanoate |
1522-46-9 | 95% | 5g |
$85 | 2023-02-02 | |
| Chemenu | CM308867-25g |
Ethyl 2-acetyl-3-methylbutanoate |
1522-46-9 | 95% | 25g |
$265 | 2023-02-02 |
Ethyl 2-Isopropylacetoacetate Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:1522-46-9)Ethyl 2-Isopropylacetoacetate
Order Number:A809280
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:50
Price ($):696.0
Email:sales@amadischem.com
Ethyl 2-Isopropylacetoacetate Related Literature
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1522-46-9)Ethyl 2-Isopropylacetoacetate
Purity:99%
Quantity:25g
Price ($):696.0